3-Chloro-1H-1,2,4-triazol-5-amine hydrochloride
Description
3-Chloro-1H-1,2,4-triazol-5-amine hydrochloride is a unique heterocyclic compound . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis of 1,2,4-triazole-containing scaffolds, such as 3-Chloro-1H-1,2,4-triazol-5-amine hydrochloride, has been a topic of interest in recent years . Various strategies have been developed for the synthesis of these compounds, many of which involve the use of 3-amino-1,2,4-triazole .Molecular Structure Analysis
The molecular structure of 3-Chloro-1H-1,2,4-triazol-5-amine hydrochloride is characterized by a 1,2,4-triazole ring, which is a type of nitrogen-containing heterocycle . This structure allows the compound to form hydrogen bonds and dipole interactions with biological receptors .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-1H-1,2,4-triazol-5-amine hydrochloride include its molecular weight, which is 169.01 g/mol . It is a solid at room temperature .Safety and Hazards
Future Directions
The future directions for research on 3-Chloro-1H-1,2,4-triazol-5-amine hydrochloride and similar compounds involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds . These compounds have potential pharmaceutical activity, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities , making them very useful for the discovery of new drug candidates .
properties
CAS RN |
858000-47-2 |
|---|---|
Molecular Formula |
C2H4Cl2N4 |
Molecular Weight |
154.98 g/mol |
IUPAC Name |
5-chloro-1H-1,2,4-triazol-3-amine;hydrochloride |
InChI |
InChI=1S/C2H3ClN4.ClH/c3-1-5-2(4)7-6-1;/h(H3,4,5,6,7);1H |
InChI Key |
DYRZSHOUUFYYJU-UHFFFAOYSA-N |
SMILES |
C1(=NNC(=N1)Cl)N.Cl |
Canonical SMILES |
C1(=NNC(=N1)Cl)N.Cl |
Origin of Product |
United States |
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![(2S)-2-{[(benzyloxy)carbonyl]amino}-3-phenylpropane-1-sulfonic acid](/img/structure/B3194682.png)
